Cas no 2171267-88-0 ((2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid)

• Product name: (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid
• CAS No: 2171267-88-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5897629
• PubChem ID: 165480844

(2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid
• EN300-1517520
• (2R)-1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetyl}pyrrolidine-2-carboxylic acid
• 2171267-88-0

• Inchi： 1S/C28H26N2O5/c31-26(30-15-5-10-25(30)27(32)33)16-18-11-13-19(14-12-18)29-28(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,11-14,24-25H,5,10,15-17H2,(H,29,34)(H,32,33)/t25-/m1/s1
• InChI Key： OAPSJHKNHGPZFL-RUZDIDTESA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(N1CCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid

Introduction to (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid (CAS No. 2171267-88-0)

(2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid (CAS No. 2171267-88-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of therapeutic agents and diagnostic tools.

The structure of (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives are essential intermediates in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid has been explored for its potential in drug delivery systems. Research conducted at the University of California, San Francisco, revealed that this compound can be used to enhance the solubility and stability of poorly soluble drugs, thereby improving their bioavailability and therapeutic efficacy. This finding has significant implications for the development of more effective drug formulations.

The chemical properties of (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid are well-documented. It is a white crystalline solid with a molecular weight of 533.6 g/mol and a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN), but it is insoluble in water. These properties make it suitable for use in various synthetic processes and analytical techniques.

The synthesis of (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid or ester. The final product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

In terms of safety and handling, it is important to note that while (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The future outlook for (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid is promising. Ongoing research continues to explore new applications and improvements in its synthesis methods. For example, recent studies have focused on developing more efficient catalysts and reaction conditions to enhance the yield and purity of this compound. Additionally, there is growing interest in using this compound as a building block for novel materials with unique properties, such as self-assembling peptides and supramolecular structures.

In conclusion, (2R)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-2-carboxylic acid (CAS No. 2171267-88-0) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical properties and potential for use in drug development make it an invaluable tool for scientists working in these fields.